Cas no 53082-57-8 (2-Butenoic acid,2-methyl-, propyl ester, (2Z)-)

• Product Name: 2-Butenoic acid,2-methyl-, propyl ester, (2Z)-
• CAS No: 53082-57-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 369585
• PubChem ID: 6437044
• Update Time: 2025-04-19

2-Butenoic acid,2-methyl-, propyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-, propyl ester, (2Z)-
• propyl 2-methylisocrotonate
• SCHEMBL2351899
• RZWMDOQSXWAAMC-ALCCZGGFSA-N
• propyl (z)-2-methyl-2-butenoate
• NS00089266
• 53082-57-8
• propyl angelate
• propyl (Z)-2-methylbut-2-enoate
• 2-Butenoic acid, 2-methyl-, propyl ester, (Z)-
• EINECS 258-349-1
• DTXSID501317118
• n-Propyl angelate

• Inchi： 1S/C8H14O2/c1-4-6-10-8(9)7(3)5-2/h5H,4,6H2,1-3H3/b7-5-
• InChI Key： RZWMDOQSXWAAMC-ALCCZGGFSA-N
• SMILES： O(C(/C(=C\C)/C)=O)CCC

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.2

Experimental Properties

• Density: 0.902
• Boiling Point: 171.6°Cat760mmHg
• Flash Point: 58.3°C
• Refractive Index: 1.431
• PSA: 26.3